Cas no 1267789-35-4 (2-Methyl-5-(thiazol-4-yl)aniline)
2-Methyl-5-(thiazol-4-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-(1,3-thiazol-4-yl)aniline
- Benzenamine, 2-methyl-5-(4-thiazolyl)-
- 2-Methyl-5-(thiazol-4-yl)aniline
- F73623
- MFCD19257455
- SCHEMBL3346647
- 1267789-35-4
- AKOS022413518
- NS-01779
-
- Inchi: 1S/C10H10N2S/c1-7-2-3-8(4-9(7)11)10-5-13-6-12-10/h2-6H,11H2,1H3
- InChI Key: BHAUTDUTFVEQMZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC(C2=CSC=N2)=CC=C1C
Computed Properties
- Exact Mass: 190.05646950g/mol
- Monoisotopic Mass: 190.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.2Ų
2-Methyl-5-(thiazol-4-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P023QGQ-1g |
2-Methyl-5-(thiazol-4-yl)aniline |
1267789-35-4 | 95% | 1g |
$376.00 | 2024-07-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828471-100mg |
2-Methyl-5-(Thiazol-4-yl)aniline |
1267789-35-4 | 95% | 100mg |
¥785.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828471-250mg |
2-Methyl-5-(Thiazol-4-yl)aniline |
1267789-35-4 | 95% | 250mg |
¥1332.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1828471-1g |
2-Methyl-5-(Thiazol-4-yl)aniline |
1267789-35-4 | 95% | 1g |
¥3618.00 | 2024-08-09 | |
| 1PlusChem | 1P023QGQ-100mg |
2-Methyl-5-(thiazol-4-yl)aniline |
1267789-35-4 | 95% | 100mg |
$98.00 | 2024-07-09 | |
| 1PlusChem | 1P023QGQ-250mg |
2-Methyl-5-(thiazol-4-yl)aniline |
1267789-35-4 | 95% | 250mg |
$152.00 | 2024-07-09 |
2-Methyl-5-(thiazol-4-yl)aniline Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-Methyl-5-(thiazol-4-yl)aniline
2-Methyl-5-(thiazol-4-yl)aniline
The compound 2-Methyl-5-(thiazol-4-yl)aniline (CAS No. 1267789-35-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring with an aniline moiety, making it a valuable building block for the synthesis of advanced materials and pharmaceuticals. The thiazole ring is a heterocyclic aromatic structure that imparts distinctive electronic and structural properties to the molecule, while the aniline group contributes to its reactivity and functional versatility.
Recent studies have highlighted the potential of 2-Methyl-5-(thiazol-4-yl)aniline in the development of novel optoelectronic materials. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of highly efficient organic semiconductors, which are critical for applications in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices. The incorporation of the thiazole ring into the molecular framework enhances the charge transport properties of the resulting materials, enabling better performance in electronic devices.
In addition to its electronic applications, 2-Methyl-5-(thiazol-4-yl)aniline has shown promise in the field of medicinal chemistry. The compound's ability to act as a scaffold for drug design has been explored in recent studies, particularly in the development of potential anticancer agents. The aniline group plays a crucial role in facilitating interactions with biological targets, making this compound a valuable starting material for pharmacological research.
The synthesis of 2-Methyl-5-(thiazol-4-yl)aniline involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments have made this compound more accessible for both academic and industrial applications.
Furthermore, the unique combination of functional groups in 2-Methyl-5-(thiazol-4-yl)aniline makes it an ideal candidate for click chemistry applications. Researchers have utilized this compound as a versatile linker in the construction of complex molecular architectures, including polymer networks and supramolecular assemblies. The ability to form stable covalent bonds under mild conditions has significantly expanded its utility in materials science.
In conclusion, 2-Methyl-5-(thiazol-4-yl)aniline (CAS No. 1267789-35-4) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.
1267789-35-4 (2-Methyl-5-(thiazol-4-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)